Cas no 71259-54-6 (5-Chloro-2-hydroxylaminotoluene)

• Product Name: 5-Chloro-2-hydroxylaminotoluene
• CAS No: 71259-54-6
• Molecular Formula: C₇H₈CLNO
• Molecular Weight: 157.59752
• CID: 578745
• PubChem ID: 188108

5-Chloro-2-hydroxylaminotoluene Properties

Names and Identifiers

• Benzenamine,4-chloro-N-hydroxy-2-methyl-
• 5-Chloro-2-hydroxylaminotoluene
• Benzenamine, 4-chloro-N-hydroxy-2-methyl-
• DTXSID50991570
• 4-chloro-n-hydroxy-2-methylaniline
• 71259-54-6
• starbld0004570
• N-(4-chloro-2-methylphenyl)hydroxylamine
• SCHEMBL11408277

• InChIKey： AUSCDEYNRQDLBX-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8ClNO/c1-5-4-6(8)2-3-7(5)9-10/h2-4,9-10H,1H3
• SMILES： CC1=C(C=CC(=C1)Cl)NO

Computed Properties

• Exact Mass: 157.02954
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 157.0294416g/mol
• Heavy Atom Count: 10
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids N-phenylhydroxylamines